molecular formula C12H8ClN3 B8490836 8-Chlorobenzo[f][1,7]naphthyridin-5-amine

8-Chlorobenzo[f][1,7]naphthyridin-5-amine

Cat. No.: B8490836
M. Wt: 229.66 g/mol
InChI Key: BPWRRTLMAUSZTQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-Chlorobenzo[f][1,7]naphthyridin-5-amine is a useful research compound. Its molecular formula is C12H8ClN3 and its molecular weight is 229.66 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H8ClN3

Molecular Weight

229.66 g/mol

IUPAC Name

8-chlorobenzo[f][1,7]naphthyridin-5-amine

InChI

InChI=1S/C12H8ClN3/c13-7-3-4-8-9-2-1-5-15-11(9)12(14)16-10(8)6-7/h1-6H,(H2,14,16)

InChI Key

BPWRRTLMAUSZTQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C3C=CC(=CC3=NC(=C2N=C1)N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of tert-butyl 5-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-carbamate (from step 2) (1.0 eq.) and 3-bromopicolino-nitrile (1.0 eq.) in toluene (0.44 M) was mixed with tetrakis(triphenyl-phosphine)palladium (5 mol %) and 2N aqueous potassium carbonate solution (2.0 eq.). The reaction was heated to 100° C. and stirred overnight. After cooling to ambient temperature, the reaction content was diluted with 2% methanol in dichloromethane and water. The two phases were separated, and the aqueous layer was extracted twice with 2% methanol in dichloromethane. The combined organic layers were washed with brine, dried over anhydrous MgSO4, and concentrated en vacuo. The crude product was purified by flash chromatography on a COMBIFLASH® system (ISCO) using 0-5% methanol in dichloromethane to give a semipure solid, which was then stirred in hot 10% ethyl acetate in hexane, filtered, and dried to give a pure solid. 1H NMR (acetone d-6): δ 9.03 (d, 1H), 8.93 (d, 1H), 8.46 (d, 1H), 7.85-7.88 (dd, 1H), 7.57 (s, 1H), 7.32 (d, 1H), 6.94 (br, 2H). LRMS [M+H]=230.1
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